Cas no 941894-08-2 (5-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-4-one)

• Product Name: 5-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-4-one
• CAS No: 941894-08-2
• MF: C₂₄H₂₂FN₅O₂
• MW: 431.462188243866
• CID: 5441478
• Update Time: 2025-10-22

5-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-2-phenylpyrazolo[1,5-a]pyrazin-4-one
• 5-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-4-one

• Inchi： 1S/C24H22FN5O2/c25-19-8-4-5-9-21(19)27-10-12-28(13-11-27)23(31)17-29-14-15-30-22(24(29)32)16-20(26-30)18-6-2-1-3-7-18/h1-9,14-16H,10-13,17H2
• InChI Key： JOKJIZZYPYLCFC-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=CC=C3)=NN1C=CN(CC(N1CCN(C3=CC=CC=C3F)CC1)=O)C2=O

Additional information on 5-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-2-phenyl-4H,5H-pyrazolo1,5-apyrazin-4-one

5-{2-[4-(2-Fluorophenyl)piperazin-1-yl]-2-oxoethyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one: A Comprehensive Overview

The compound with CAS No. 941894-08-2, named 5-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolopyrazines, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure incorporates a piperazine ring and a pyrazolo[1,5-a]pyrazine core, both of which contribute to its unique properties and reactivity.

Recent studies have highlighted the importance of pyrazolopyrazines in drug discovery, particularly in the development of anticancer agents. The presence of a fluorophenyl group in the piperazine moiety enhances the molecule's lipophilicity and bioavailability, making it an attractive candidate for further investigation. Additionally, the oxoethyl group attached to the piperazine ring plays a critical role in modulating the compound's interactions with biological targets.

One of the most notable aspects of this compound is its ability to inhibit specific kinases involved in cellular signaling pathways. Research published in 2023 demonstrated that 5-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-2-phenyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one exhibits potent inhibitory activity against PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. This finding underscores its potential as a novel therapeutic agent for treating malignancies such as breast cancer and glioblastoma.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the piperazine ring through reductive amination and the subsequent coupling with the pyrazolopyrazine core via Suzuki-Miyaura cross-coupling reactions. The incorporation of the fluorophenyl group is achieved through nucleophilic aromatic substitution, ensuring high regioselectivity and purity.

Preclinical studies have revealed that this compound demonstrates excellent pharmacokinetic properties, including high oral bioavailability and favorable distribution characteristics. In vivo experiments using murine models of cancer have shown significant tumor growth inhibition without inducing severe systemic toxicity. These results suggest that 5-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-2-phenyl-pyrazolo[1,5-a]pyrazinone may serve as a lead compound for developing next-generation anticancer therapies.

Beyond its therapeutic potential, this compound also serves as a valuable tool for studying molecular mechanisms underlying cellular proliferation and survival. Its ability to modulate key signaling pathways makes it an ideal candidate for exploring novel drug targets and mechanisms of resistance in cancer treatment.

In conclusion, 5-{2-[4-(2-fluorophenyl)piperazin_